tert-Butyl[(3-methyl-2-thienyl)methyl]amine hydrochloride

• IUPAC Name: 2-methyl-N-[(3-methylthiophen-2-yl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C10H17NS.ClH/c1-8-5-6-12-9(8)7-11-10(2,3)4;/h5-6,11H,7H2,1-4H3;1H
• InChI Key: IIDHRXYQBMFEFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CNC(C)(C)C.Cl
• Molecular Formula: C10H18ClNS
• Molecular Weight: 219.78 g/mol

Description

“tert-Butyl[(3-methyl-2-thienyl)methyl]amine hydrochloride” is a chemical compound with the CAS Number: 1050479-95-2. It has a molecular weight of 219.78. The compound is solid in physical form.

Molecular Structure Analysis

The IUPAC Name of the compound is 2-methyl-N-[(3-methyl-2-thienyl)methyl]-2-propanamine hydrochloride. The InChI Code is 1S/C10H17NS.ClH/c1-8-5-6-12-9(8)7-11-10(2,3)4;/h5-6,11H,7H2,1-4H3;1H.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It has a molecular weight of 219.78. The storage temperature is at room temperature or 28 C. .

Scientific Research Applications

Synthesis of Enantiomerically Pure Compounds

• A method using tert-butyl(methyl)phenylsilane, closely related to tert-Butyl[(3-methyl-2-thienyl)methyl]amine hydrochloride, demonstrates the preparation of enantiomerically pure compounds. This process involves the reaction of racemic tert-butyl(methyl)phenylsilyl chloride with (R)-(−)-2-amino-1-butanol to yield crystalline diastereomerically pure hydrochlorides (Jankowski, Schaumann, Wicha, Zarecki, & Adiwidjaja, 1999).

Diels‐Alder Reaction with Furan Derivatives

• tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a compound structurally related to this compound, has been used in the preparation and Diels‐Alder reaction of 2‐amido substituted furans. This showcases the compound's utility in complex organic synthesis reactions (Padwa, Brodney, & Lynch, 2003).

Source of MeNHCH2− Synthon

• In a study involving O-tert-butyl-N-(chloromethyl)-N-methyl carbamate, a compound similar to this compound, the reaction with lithium powder in THF at -78°C leads to functionalized carbamates. This indicates its potential as a source of the MeNHCH2− synthon, crucial in organic synthesis (Guijarro, Ortiz, & Yus, 1996).

Pyrazole Protecting Group

• The compound tert-Butyl-3-methyl-1H-pyrazol-5-amine, structurally related to this compound, is used as a pyrazole protecting group. This demonstrates its utility in protecting sensitive functional groups during complex chemical syntheses (Pollock & Cole, 2014).

Green Synthesis of Amides

• A method involving the synthesis of primary, secondary, and tertiary amides through oxidative amidation of methyl groups with amine hydrochloride salts over magnetic CoFe2O4 NPs, using tert-butyl hydroperoxide as an oxidant, highlights the eco-friendly synthesis potential of this compound related compounds (Eidi & Kassaee, 2016).

Organocatalyst for N-tert-butyloxycarbonylation of Amines

• Thiamine hydrochloride has been used for the chemoselective N-tert-butyloxycarbonylation of amines, a reaction closely related to the potential use of this compound in similar organocatalytic processes (Ingale, Garad, Ukale, Thorat, & Shinde, 2021).

Synthesis and Interaction with Bovine Serum Albumin

• A study on 2-tert butyl amine-thieno[2,3-d] pyrimidin-4(3H)-ones, similar in structure to this compound, investigated its interaction with Bovine Serum Albumin (BSA), indicating its potential applications in biochemical studies (Shaofa, 2010).